Cas no 1361049-59-3 (Lactiflorin)

• Product Name: Lactiflorin
• CAS No: 1361049-59-3
• MF: C₂₃H₂₆O₁₀
• MW: 462.45
• CID: 4558385
• PubChem ID: 14605198
• Update Time: 2025-06-13

Lactiflorin Chemical and Physical Properties

Names and Identifiers

• Lactiflorin
• [(1R,3S,5R,6S,7S,8R,10R,12R,15R,17R)-6,7-dihydroxy-5-(hydroxymethyl)-10-methyl-14-oxo-2,4,9,11-tetraoxapentacyclo[10.4.1.0(1),(1)?.0(3),?.0(1)?,(1)?]heptadecan-17-yl]methyl benzoate
• (+)-Lactiflorin
• CS-0134827
• [(1R,3S,5R,6S,7S,8R,10R,12R,15R,17R)-6,7-dihydroxy-5-(hydroxymethyl)-10-methyl-14-oxo-2,4,9,11-tetraoxapentacyclo[10.4.1.01,10.03,8.015,17]heptadecan-17-yl]methyl benzoate
• HY-N7629
• MS-28496
• CHEBI:132792
• DA-64845
• [(2aR,3aR,4aR,5S,6S,7R,8aS,9aR,10aR,10bR)-5,6-dihydroxy-7-(hydroxymethyl)-3a-methyl-1-oxooctahydro-3aH,5H-3,4,8,9-tetraoxacyclobuta[1,6]pentaleno[1,2-b]naphthalen-10b(1H)-yl]methyl benzoate
• AKOS040763657
• 1361049-59-3

• Inchi： 1S/C23H26O10/c1-21-23(33-20-18(32-21)17(27)16(26)14(9-24)30-20)8-12-13(25)7-15(31-21)22(12,23)10-29-19(28)11-5-3-2-4-6-11/h2-6,12,14-18,20,24,26-27H,7-10H2,1H3/t12?,14-,15-,16-,17+,18-,20+,21-,22+,23+/m1/s1
• InChI Key： AGRYIZUKIKYUFX-HDLJOCCZSA-N
• SMILES： [C@@H]1(O)[C@@]2([H])O[C@@]3(C)O[C@]4([C@@]5(C(C[C@]35O[C@]2([H])O[C@H](CO)[C@H]1O)C(C4)=O)COC(=O)C1=CC=CC=C1)[H]

Computed Properties

• Exact Mass: 462.15259702 g/mol
• Monoisotopic Mass: 462.15259702 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 462.4
• XLogP3: -0.5
• Topological Polar Surface Area: 141Ų

Additional information on Lactiflorin

Introduction to Lactiflorin (CAS No. 1361049-59-3)

Lactiflorin, a naturally occurring phytochemical with the cas no 1361049-59-3, has garnered significant attention in the field of pharmaceutical research due to its diverse biological activities. This compound, derived from certain plant species, exhibits promising potential in various therapeutic applications, particularly in the realms of anti-inflammatory and antioxidant effects. The increasing body of research on Lactiflorin underscores its significance as a candidate for further clinical and pharmacological exploration.

The molecular structure of Lactiflorin (CAS No. 1361049-59-3) consists of a complex arrangement of hydroxyl and methoxy groups, which contribute to its unique chemical properties. These structural features enable Lactiflorin to interact with multiple biological targets, making it a versatile compound in drug discovery. Recent studies have highlighted its role in modulating inflammatory pathways, which are central to numerous chronic diseases such as arthritis and cardiovascular disorders.

One of the most compelling aspects of Lactiflorin is its ability to inhibit the production of pro-inflammatory cytokines like TNF-α and IL-6. This anti-inflammatory mechanism has been observed in preclinical studies, where Lactiflorin demonstrated significant reduction in inflammation-induced pain and swelling. The compound's efficacy in these models suggests its potential as a therapeutic agent for conditions characterized by excessive inflammation.

Beyond its anti-inflammatory properties, Lactiflorin (CAS No. 1361049-59-3) has shown remarkable antioxidant activity. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders and cancer. By scavenging reactive oxygen species (ROS), Lactiflorin helps protect cells from oxidative damage, thereby preserving cellular health. This antioxidant effect has been validated through multiple in vitro and in vivo experiments, reinforcing the compound's therapeutic value.

The pharmacokinetic profile of Lactiflorin is another area of interest for researchers. Studies indicate that Lactiflorin exhibits good bioavailability and stability upon oral administration, suggesting its feasibility for clinical use. Additionally, its low toxicity profile makes it a promising candidate for further development into a safe and effective drug. These attributes are crucial for any compound intended for human consumption, ensuring both efficacy and safety.

Recent advancements in metabolomics have provided deeper insights into the metabolic pathways influenced by Lactiflorin (CAS No. 1361049-59-3). Research has revealed that Lactiflorin can modulate key metabolic enzymes, leading to improved metabolic health. This finding is particularly relevant given the rising prevalence of metabolic disorders such as obesity and type 2 diabetes. By influencing these pathways, Lactiflorin may offer a novel approach to managing these conditions.

The potential applications of Lactiflorin extend beyond anti-inflammatory and antioxidant effects. Emerging research suggests that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's. The ability of Lactiflorin to cross the blood-brain barrier enhances its attractiveness as a potential treatment for central nervous system disorders.

In conclusion, Lactiflorin (CAS No. 1361049-59-3) represents a promising natural product with multifaceted biological activities. Its anti-inflammatory, antioxidant, and potential neuroprotective effects make it an attractive candidate for further clinical investigation. As research continues to uncover new applications for this compound, it holds significant promise for improving human health and addressing various diseases.